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Compound of Interest

Compound Name: 2-Hydroxy-5-methylbenzonitrile
CAS No.: 51282-90-7
Cat. No.: B3042131
Get Quote
. J

Executive Summary & Compound Profile

2-Hydroxy-5-methylbenzonitrile (also known as 2-cyano-4-methylphenol) is a critical
intermediate in the synthesis of agrochemicals, dyes, and pharmaceuticals. Its purity is
paramount because phenolic impurities can act as radical scavengers or catalyst poisons in
downstream cross-coupling reactions (e.g., Suzuki-Miyaura).

This guide addresses the specific challenges of purifying this compound, notably its tendency
to "oil out” due to hydrogen bonding and the separation of regioisomers formed during
synthesis (e.g., from the formylation of p-cresol).

Physicochemical Profile
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Property Data Notes

Unique identifier for
CAS Number 51282-90-7 o

verification.
Molecular Formula CsH7NO MW: 133.15 g/mol .[1]

Physical State

Crystalline Solid

Typically off-white to pale

yellow needles.

Soluble in alcohols, EtOAc,

Sparingly soluble in water;

Solubility soluble in aqueous base
Toluene. _
(phenolate formation).
o ] Acidic phenolic proton;
Acidity (pKa) ~7-8 (Predicted)

sensitive to basic impurities.

Solvent Selection & Solubility Strategy

The choice of solvent is the single most critical variable. For phenolic nitriles, we recommend a

two-solvent system (solvent/anti-solvent) or a single polar solvent with a steep solubility curve.

Composition Pros

Cons

Ethanol / Water

Primary

Green chemistry

Recommendation.

Risk of "oiling out” if

compliant; excellent

Dissolve in hot EtOH,

water is added too

removal of non-polar

add warm Hz20 to

quickly.

starting materials.

turbidity.

Toluene

Single solvent. Heatto  Excellent for removing

boiling, cool slowly.

polar tarry impurities.

Lower yield; higher

toxicity.

Ethyl Acetate /

Hexanes

Dissolve in min. hot
EtOAc, add Hexanes.

Flammability; rapid

Good for removing

evaporation can

isomeric byproducts.

cause crusting.

Decision Logic: Solvent Selection Flowchart
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Start: Crude 2-Hydroxy-5-methylbenzonitrile

Perform Solubility Test (100 mg)

Soluble in Hot Ethanol?

es

Nature of Impurities?

General/Unknown Dark/Tarry Isomeric Mix

Use Ethanol/Water System Use Toluene Use EtOAc/Hexanes

(Standard Protocol) (For Tarry/Polar Impurities) (For Isomer Separation)

Click to download full resolution via product page

Figure 1: Decision tree for selecting the optimal recrystallization solvent based on impurity
profile.

Technical Support: Troubleshooting & FAQs
Q1: My product is "oiling out” (forming a liquid layer)
instead of crystallizing. How do I fix this?

Diagnosis: This occurs when the compound's melting point is lower than the solvent's boiling
point, or the solution is too concentrated/supersaturated. Corrective Action:

e Re-heat: Bring the mixture back to a boil to redissolve the oil.
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e Add Solvent: Add a small amount (1-2 mL) of the better solvent (e.g., Ethanol) to lower the
saturation slightly.

e Seed: Cool very slowly to just below the saturation point and add a seed crystal of pure 2-
Hydroxy-5-methylbenzonitrile.

 Vigorous Stirring: If oil droplets form, vigorous stirring can sometimes induce nucleation.

Q2: The crystals are colored (yellow/brown) even after
recrystallization.

Diagnosis: Presence of oxidized phenolic impurities or polymerization byproducts. Corrective
Action:

o Activated Charcoal: During the hot dissolution step, add activated charcoal (1-2% by weight).
Stir for 5-10 minutes, then perform a hot filtration through Celite or a pre-warmed funnel
before cooling. Note: Do not add charcoal to a boiling solution; cool slightly first to prevent
boil-over.

Q3: My yield is low (<50%). Where is my product?

Diagnosis: The product is too soluble in the cold solvent or too much solvent was used.
Corrective Action:

o Concentrate Mother Liquor: Evaporate the filtrate (mother liquor) to half its volume and cool
again to obtain a "second crop" of crystals.

e Check pH: Ensure the solution is not basic. Phenols form water-soluble phenolates in basic
conditions. Acidify with dilute HCI if necessary to keep the phenol protonated and less water-
soluble.

Standard Operating Procedure (SOP): Ethanol/Water
Recrystallization

Objective: Purify crude 2-Hydroxy-5-methylbenzonitrile to >98% purity.

Materials:
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Crude 2-Hydroxy-5-methylbenzonitrile[2]

Solvent A: Ethanol (95% or absolute)

Solvent B: Deionized Water

Equipment: Hot plate, Erlenmeyer flask, magnetic stir bar, Buchner funnel.
Protocol:

o Dissolution: Place the crude solid in an Erlenmeyer flask. Add the minimum amount of hot
Ethanol (approx. 60-70°C) required to just dissolve the solid. Swirl constantly.

» Decolorization (Optional): If the solution is dark, add activated charcoal (see Q2 above) and
filter hot.

o Precipitation: While keeping the solution hot (but not boiling), slowly add warm Water
dropwise.

o Stop addition immediately when a faint, persistent turbidity (cloudiness) appears.

 Clarification: Add a few drops of hot Ethanol to clear the turbidity. The solution should now be
saturated.

o Crystallization: Remove from heat. Allow the flask to cool to room temperature undisturbed.
o Tip: Slow cooling yields purer, larger crystals.
o Once at room temperature, place in an ice bath (0-4°C) for 30 minutes to maximize yield.
« Filtration: Collect crystals via vacuum filtration.
e Washing: Wash the filter cake with a small amount of ice-cold Ethanol/Water (1:1 mixture).
e Drying: Dry in a vacuum oven at 40°C or air dry until constant weight.

Analytical Verification

Do not assume purity based on appearance. Verify using the following metrics:
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Method Acceptance Criteria

Purity > 98% (Area %). Look for removal of p-

HPLC
cresol peak.
Confirm integration of methyl group (singlet,
1H NMR ~2.3 ppm) and aromatic protons. Absence of
solvent peaks.[3][4]
] ] Sharp range (typically within 2°C). Compare to
Melting Point ] )
literature or authentic standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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Contact our Ph.D. Support Team for a compatibility check
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